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Compound of Interest

Compound Name: Urotensin II (114-124), human TFA

Cat. No.: B15605310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Urotensin II (114-124), a cyclic 11-amino acid peptide fragment of the human Urotensin II

protein, is a potent vasoactive agent. It acts as a high-affinity agonist for the G-protein coupled

receptor GPR14, also known as the Urotensin receptor (UT). The trifluoroacetate (TFA) salt of

Urotensin II (114-124) is a common formulation for research use. These application notes

provide detailed information on its solubility, preparation of solutions, and protocols for key in

vitro experiments to study its biological activity.

Physicochemical Properties and Solubility
Urotensin II (114-124) TFA is typically supplied as a lyophilized white to off-white solid. It is

important to handle the peptide with care, avoiding moisture and repeated freeze-thaw cycles

of solutions to maintain its stability.

Table 1: Solubility of Urotensin II (114-124) TFA
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Solvent Solubility
Concentration (at
100 mg/mL)

Notes

Water ~100 mg/mL ~66.55 mM

Sonication may be

required to achieve

full dissolution.[1][2]

DMSO Soluble Not specified

For very hydrophobic

peptides, a small

amount of DMSO can

be used for initial

dissolution, followed

by dilution with an

aqueous buffer.[3]

Preparation of Stock Solutions and Storage
Proper preparation and storage of stock solutions are critical for obtaining reliable and

reproducible experimental results.

Protocol 1: Preparation of a 10 mM Aqueous Stock Solution

Pre-equilibration: Before opening, allow the vial of lyophilized Urotensin II (114-124) TFA to

equilibrate to room temperature for at least 20 minutes to prevent condensation.

Reconstitution: Using the molecular weight (1502.59 g/mol for the TFA salt), calculate the

required volume of solvent to achieve the desired concentration. For example, to prepare a

10 mM stock solution from 1 mg of peptide:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (0.001 g / (0.010 mol/L * 1502.59 g/mol )) * 1,000,000 µL/L ≈ 66.6 µL

Add 66.6 µL of sterile, nuclease-free water to the vial.

Dissolution: Gently vortex or sonicate the vial until the peptide is completely dissolved.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in low-

protein-binding microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Table 2: Storage and Stability of Urotensin II (114-124) TFA

Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C 1 year

Store in a desiccated

environment,

protected from light.[1]

[4]

-80°C 2 years

Store in a desiccated

environment,

protected from light.[1]

In Solution (Aqueous

or DMSO)
-20°C 1 month

Avoid repeated

freeze-thaw cycles.[1]

[3]

-80°C 6 months

Use of low-protein-

binding tubes is

recommended.[1][3]

Biological Activity and Signaling Pathway
Urotensin II (114-124) exerts its effects by binding to the GPR14 receptor, which is

predominantly coupled to the Gαq subunit of heterotrimeric G-proteins. This initiates a signaling

cascade that leads to various cellular responses, including vasoconstriction and cell

proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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